![molecular formula C15H14ClFN2O4S B4395260 N-(5-{[(3-chloro-4-fluorophenyl)amino]sulfonyl}-2-methoxyphenyl)acetamide](/img/structure/B4395260.png)
N-(5-{[(3-chloro-4-fluorophenyl)amino]sulfonyl}-2-methoxyphenyl)acetamide
Overview
Description
N-(5-{[(3-chloro-4-fluorophenyl)amino]sulfonyl}-2-methoxyphenyl)acetamide, also known as CFTR modulator, is a chemical compound that has been extensively researched for its potential therapeutic applications in cystic fibrosis.
Mechanism of Action
Target of Action
The primary target of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide is Toll-like receptor 4 (TLR4) . TLR4 is a protein that plays a vital role in the immune system. It is part of the body’s first line of defense against pathogens, recognizing molecules derived from microbes and activating immune responses .
Mode of Action
N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide, also known as TAK-242, suppresses the production of inflammatory mediators such as cytokines by inhibiting the signal transduction through TLR4 . This means that the compound prevents TLR4 from sending signals that trigger inflammation, thereby reducing the body’s inflammatory response .
Biochemical Pathways
The compound affects the TLR4 signaling pathway . When TLR4 is activated, it triggers a cascade of biochemical reactions that lead to the production of inflammatory mediators. By inhibiting TLR4, N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide disrupts this pathway, preventing the production of these mediators and thereby reducing inflammation .
Result of Action
The inhibition of TLR4 by N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide results in a decrease in the production of inflammatory mediators . This can lead to a reduction in inflammation, which may be beneficial in the treatment of diseases characterized by excessive inflammation .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
The compound N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may interact with various enzymes and proteins within the cell . The nature of these interactions could be influenced by the compound’s sulfamoyl and fluorophenyl groups, which may form bonds with specific amino acid residues in target proteins .
Cellular Effects
N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may influence various cellular processes. It could potentially impact cell signaling pathways, gene expression, and cellular metabolism . The exact effects would depend on the specific cells and the concentration of the compound .
Molecular Mechanism
It may bind to specific biomolecules, leading to enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Over time, the effects of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may change. This could be due to the compound’s stability, degradation, or long-term effects on cellular function .
Dosage Effects in Animal Models
In animal models, the effects of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may vary with different dosages . High doses could potentially lead to toxic or adverse effects .
Metabolic Pathways
N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide may be involved in various metabolic pathways. It could interact with enzymes or cofactors, and influence metabolic flux or metabolite levels .
Transport and Distribution
The compound may be transported and distributed within cells and tissues in a manner that depends on specific transporters or binding proteins . Its localization or accumulation could be influenced by these factors .
Subcellular Localization
The subcellular localization of N-{5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl}acetamide could be determined by targeting signals or post-translational modifications that direct it to specific compartments or organelles .
properties
IUPAC Name |
N-[5-[(3-chloro-4-fluorophenyl)sulfamoyl]-2-methoxyphenyl]acetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14ClFN2O4S/c1-9(20)18-14-8-11(4-6-15(14)23-2)24(21,22)19-10-3-5-13(17)12(16)7-10/h3-8,19H,1-2H3,(H,18,20) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MXRDVSZEBZKNPH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=CC(=C1)S(=O)(=O)NC2=CC(=C(C=C2)F)Cl)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14ClFN2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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